Cas no 861315-61-9 (4-Hydroxy-3-methyl-5-nitrobenzoic acid)

• Product Name: 4-Hydroxy-3-methyl-5-nitrobenzoic acid
• CAS No: 861315-61-9
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 4657629
• PubChem ID: 20040348
• Update Time: 2023-08-11

4-Hydroxy-3-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-methyl-5-nitrobenzoic acid
• 4-hydroxy-3-methyl-5-nitro-benzoic acid
• Benzoic acid, 4-hydroxy-3-methyl-5-nitro-
• 4-Hydroxy-3-methyl-5-nitrobenzoic acid

• Inchi： 1S/C8H7NO5/c1-4-2-5(8(11)12)3-6(7(4)10)9(13)14/h2-3,10H,1H3,(H,11,12)
• InChI Key： AUQMLPTXBVNUBP-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)O)=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 1.8
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives